Cas no 126187-01-7 (1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-)

• Product Name: 1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-
• CAS No: 126187-01-7
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 189275
• PubChem ID: 451656
• Update Time: 2025-04-19

1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-
• (-)-Cyclobut-A
• 1,2-Cyclobutanedimethanol,3-(6-amino-9H-purin-9-yl)-, [1S-(1a,2b,3a)]-
• NNU 022
• SQ 34990
• C-Oxt-A
• Cyclobutyl-A
• 126187-01-7
• SCHEMBL8537235
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1a,2b,3a)-, (+/-)
• C-oxetanocin A
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-
• (R)-Cyclobutyl-A
• [(1S,2R,3R)-3-(6-aminopurin-9-yl)-2-(hydroxymethyl)cyclobutyl]methanol
• ((1S,2R,3R)-3-(6-Amino-9H-purin-9-yl)cyclobutane-1,2-diyl)dimethanol
• 124770-85-0
• SQ-33,242
• DTXSID50155099
• 1,2-Cyclobutanedimethanol, 3-(6-amino-9H-purin-9-yl)-, (1S,2R,3R)-rel-
• CHEMBL23571

• Inchi： 1S/C11H15N5O2/c12-10-9-11(14-4-13-10)16(5-15-9)8-1-6(2-17)7(8)3-18/h4-8,17-18H,1-3H2,(H2,12,13,14)/t6-,7-,8-/m1/s1
• InChI Key： PYJIWOQTJHPDAK-BWZBUEFSSA-N
• SMILES： OC[C@@H]1[C@@H](CO)C[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 249.123
• Monoisotopic Mass: 249.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -1

Experimental Properties

• Density: 1.775
• Boiling Point: 563.707°C at 760 mmHg
• Flash Point: 294.72°C
• Refractive Index: 1.842
• LogP: 0.15150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclobutyl nucleosides